Cas no 6269-45-0 (2-(2-nitrophenyl)-1,3-benzothiazole)

• Product Name: 2-(2-nitrophenyl)-1,3-benzothiazole
• CAS No: 6269-45-0
• MF: C₁₃H₈N₂O₂S
• MW: 256.279821395874
• CID: 957284
• PubChem ID: 95762
• Update Time: 2025-04-19

2-(2-nitrophenyl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitrophenyl)-1,3-benzothiazole
• 2-(2-Nitro-phenyl)-benzothiazole
• (2-nitrophenyl)benzothiazole
• 2-(1-NAPHTHYLOXY)PROPANOIC ACID
• 2-(2-nitrophenyl)benzo[d]thiazole
• 2-(2-Nitro-phenyl)-benzothiazol
• 2-<2-Nitro-phenyl>-benzthiazol
• Benzothiazole,2-(2-nitrophenyl)
• BRN 0223818
• STL200062
• DS-003296
• DTXSID30211748
• NSC-33752
• AKOS015859227
• SCHEMBL3053833
• 2-(o-nitrophenyl)-benzothiazole
• 2-(2-Nitrophenyl)benzothiazole
• NSC33752
• CHEMBL1774675
• NSC 33752
• 6269-45-0
• Benzothiazole, 2-(2-nitrophenyl)-

• Inchi： 1S/C13H8N2O2S/c16-15(17)11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)18-13/h1-8H
• InChI Key： SFJCNIFMWRMVCX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 256.03100
• Monoisotopic Mass: 256.030648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 1.397
• Boiling Point: 440.8°C at 760 mmHg
• Flash Point: 220.4°C
• Refractive Index: 1.71
• PSA: 86.95000
• LogP: 4.39470